Cas no 2248370-97-8 (3-Bromo-4-(difluoromethyl)-1,2-oxazole)

• Product Name: 3-Bromo-4-(difluoromethyl)-1,2-oxazole
• CAS No: 2248370-97-8
• MF: C₄H₂BrF₂NO
• MW: 197.96558713913
• CID: 6417802
• PubChem ID: 137940560
• Update Time: 2023-12-27

3-Bromo-4-(difluoromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)isoxazole
• EN300-6511022
• 2248370-97-8
• 3-bromo-4-(difluoromethyl)-1,2-oxazole
• 3-Bromo-4-(difluoromethyl)-1,2-oxazole

• Inchi： 1S/C4H2BrF2NO/c5-3-2(4(6)7)1-9-8-3/h1,4H
• InChI Key： QPJLACJHYBIFFJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CON=1)C(F)F

Computed Properties

• Exact Mass: 196.92878g/mol
• Monoisotopic Mass: 196.92878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.806±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 220.4±35.0 °C(Predicted)
• pka: -7.07±0.50(Predicted)